Cas no 356-83-2 (2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile)

• Product Name: 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile
• CAS No: 356-83-2
• MF: C₆H₅F₄N
• MW: 167.10421538353
• CID: 5111132
• Update Time: 2026-03-03

2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile

• Inchi： 1S/C6H5F4N/c7-5(8)3-4(1-2-11)6(5,9)10/h4H,1,3H2
• InChI Key： BJHVLMUITSVYQT-UHFFFAOYSA-N
• SMILES： C(#N)CC1CC(F)(F)C1(F)F

Additional information on 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile

Recent Advances in the Application of 2-(2,2,3,3-Tetrafluorocyclobutyl)acetonitrile (CAS: 356-83-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile (CAS: 356-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile as a key intermediate in the synthesis of fluorinated organic compounds. Its tetrafluorocyclobutyl moiety imparts enhanced metabolic stability and lipophilicity, making it an attractive scaffold for the design of novel bioactive molecules. Researchers have successfully utilized this compound in the development of potential inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile as selective kinase inhibitors. The compound's ability to modulate protein-protein interactions through its unique fluorinated structure was particularly noteworthy. The research team employed computational modeling and X-ray crystallography to elucidate the binding modes of these derivatives, providing valuable insights for structure-based drug design.

Another significant application of this compound has been in the field of positron emission tomography (PET) tracer development. The fluorine atoms present in the molecule make it an excellent candidate for ¹⁸F-labeling, enabling the creation of novel radiotracers for diagnostic imaging. Recent preclinical studies have shown promising results in using these tracers for the detection of specific cancer biomarkers, potentially revolutionizing non-invasive diagnostic approaches.

The synthetic pathways for 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile have also seen notable improvements. A recent publication in Organic Process Research & Development described an optimized, scalable synthesis route that significantly increases yield while reducing environmental impact. This advancement is particularly important for potential industrial-scale production of pharmaceutical candidates derived from this compound.

From a safety and toxicological perspective, preliminary studies indicate that 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile exhibits favorable pharmacokinetic properties with minimal off-target effects. However, researchers emphasize the need for more comprehensive in vivo studies to fully evaluate its therapeutic window and potential side effects before clinical translation.

Looking forward, the unique properties of 2-(2,2,3,3-tetrafluorocyclobutyl)acetonitrile position it as a valuable building block in medicinal chemistry. Its applications extend beyond traditional small-molecule drug development, showing promise in areas such as targeted drug delivery systems and chemical biology probes. Continued research efforts are expected to uncover additional therapeutic applications and optimize its use in various pharmaceutical contexts.